Cas no 1807146-11-7 (3-Chloro-6-methyl-2-nitro-benzoic acid)

3-Chloro-6-methyl-2-nitro-benzoic acid is a substituted benzoic acid derivative featuring chloro, methyl, and nitro functional groups at the 3, 6, and 2 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive nitro and carboxyl groups enable further functionalization, while the chloro and methyl substituents contribute to regioselective reactivity. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its well-defined structure and consistent purity make it suitable for research and industrial applications requiring precise molecular modifications. Proper handling is advised due to potential reactivity of the nitro group.
3-Chloro-6-methyl-2-nitro-benzoic acid structure
1807146-11-7 structure
Product Name:3-Chloro-6-methyl-2-nitro-benzoic acid
CAS No:1807146-11-7
MF:C8H6ClNO4
MW:215.590541362762
MDL:MFCD28756823
CID:4772200
PubChem ID:130935542
Update Time:2026-02-26

3-Chloro-6-methyl-2-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-methyl-2-nitro-benzoic acid
    • 3-Chloro-6-methyl-2-nitrobenzoic acid
    • SB34447
    • 1807146-11-7
    • MFCD28756823
    • G69910
    • 3-Chloro-6-methyl-2-nitro-benzoicacid
    • CS-0342933
    • MDL: MFCD28756823
    • Inchi: 1S/C8H6ClNO4/c1-4-2-3-5(9)7(10(13)14)6(4)8(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key: KBODWEIFTCJCCM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C(=O)O)C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 214.9985354g/mol
  • Monoisotopic Mass: 214.9985354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 83.1

3-Chloro-6-methyl-2-nitro-benzoic acid Pricemore >>

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